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Compound of Interest

Compound Name: HPB

Cat. No.: B607973

Technical Support Center: HPB HDACG6 Inhibitor

This guide provides researchers, scientists, and drug development professionals with
comprehensive technical information for the handling and use of the HPB HDACSG inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving HPB HDACS6 inhibitor?

Al: The recommended solvent for dissolving HPB is Dimethyl Sulfoxide (DMSO). It is soluble
in DMSO up to 100 mg/mL (304.54 mM).[1][2] For optimal results, it is crucial to use newly
opened, non-hygroscopic DMSO.

Q2: How should | prepare a stock solution of HPB?

A2: To prepare a stock solution, weigh the desired amount of HPB powder and add the
appropriate volume of fresh DMSO. Sonication may be required to fully dissolve the compound.
[1][2] For detailed, step-by-step instructions, please refer to the "Experimental Protocols"
section below.

Q3: What are the recommended storage conditions for HPB?
A3: The storage conditions for HPB depend on whether it is in solid form or in a solvent.

o Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]
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 In Solvent: Aliquot the stock solution and store at -80°C for up to 6 months or at -20°C for up
to 1 month.[1][2] It is strongly advised to avoid repeated freeze-thaw cycles to maintain the
stability of the compound.[1][2]

Q4: Can | dissolve HPB in aqueous solutions like PBS or cell culture media?

A4: Direct dissolution of HPB in aqueous solutions is not recommended due to its low water
solubility.[3] To prepare working solutions for cell-based assays, a high-concentration stock
solution in DMSO should first be prepared and then serially diluted with the agueous buffer or
media to the final desired concentration.

Q5: What is the in vitro IC50 of HPB for HDAC6?

A5: HPB is a selective HDACSG inhibitor with an IC50 of 31 nM.[2][4][5] It exhibits greater than
30-fold selectivity for HDAC6 over HDACL.[2]
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Issue

Possible Cause

Recommended Solution

HPB powder is not dissolving
in DMSO.

1. The DMSO may have
absorbed moisture
(hygroscopic).2. Insufficient

mixing or sonication.

1. Use a fresh, unopened
bottle of anhydrous DMSO.[1]
[2]2. Briefly sonicate the
solution in an ultrasonic water

bath to facilitate dissolution.[1]

[2]

Precipitation is observed after
diluting the DMSO stock

solution in aqueous media.

1. The final concentration of
HPB in the aqueous solution is
too high, exceeding its
solubility limit.2. The final
percentage of DMSO is too low

to maintain solubility.

1. Lower the final working
concentration of HPB.2.
Ensure the final DMSO
concentration in your working
solution is sufficient to keep
the compound dissolved, while
being mindful of potential
solvent toxicity in your

experimental system.

Inconsistent experimental

results.

1. Degradation of the stock
solution due to repeated
freeze-thaw cycles.2. Improper

storage of the stock solution.

1. Aliquot the stock solution
into single-use volumes to
avoid multiple freeze-thaw
cycles.[1][2]2. Ensure the
stock solution is stored at the
recommended temperature
(-80°C for long-term or -20°C
for short-term storage).[1][2]

Data Presentation

Table 1: Solubility and Stock Solution Parameters for HPB HDACG6 Inhibitor
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Parameter Value Reference
Molecular Weight 328.36 g/mol [1]
Recommended Solvent DMSO [1][2]
Solubility in DMSO 100 mg/mL (304.54 mM) [11[2]
Appearance Solid (White to light yellow 1]
powder)

Table 2: Stock Solution Storage Conditions
Form Temperature Duration Reference
Powder -20°C 3years [1]
4°C 2 years [1]
In Solvent (DMSO) -80°C 6 months [11[2]
-20°C 1 month [1][2]

Experimental Protocols

Protocol: Preparation of a 10 mM HPB Stock Solution in DMSO

e Materials:

o HPB HDACS inhibitor powder

[¢]

Anhydrous, sterile DMSO

o

Sterile microcentrifuge tubes

Calibrated balance

o

[¢]

Pipettes and sterile tips

Vortex mixer

[¢]
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o Ultrasonic water bath

e Procedure:

1. Equilibrate the HPB powder to room temperature before opening the vial to prevent
condensation.

2. Weigh out the desired amount of HPB powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 3.28 mg of HPB (Molecular Weight = 328.36 g/mol ).

3. Transfer the weighed powder to a sterile microcentrifuge tube.

4. Add the calculated volume of fresh, anhydrous DMSO to the tube. For 3.28 mg of HPB,
add 1 mL of DMSO to achieve a 10 mM concentration.

5. Vortex the tube for 1-2 minutes to facilitate dissolution.

6. If the powder is not fully dissolved, place the tube in an ultrasonic water bath for 5-10
minutes, or until the solution is clear.

7. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

8. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations
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Caption: Workflow for preparing an HPB stock solution.
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HPB Not Dissolving in DMSO

Is the DMSO fresh and anhydrous?

Yes

Have you sonicated the solution?

P

(Sonicate for 5-10 minutes)

Problem Resolved

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607973#hpb-hdac6-inhibitor-solubility-and-
preparation-of-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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